4-ethyl-N-(4-iodophenyl)benzamide

• IUPAC Name: 4-ethyl-N-(4-iodophenyl)benzamide
• InChI: InChI=1S/C15H14INO/c1-2-11-3-5-12(6-4-11)15(18)17-14-9-7-13(16)8-10-14/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: PTTFZHUBMSLTBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)I
• Molecular Formula: C15H14INO
• Molecular Weight: 351.18 g/mol

Description

4-ethyl-N-(4-iodophenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medical research, drug development, and analytical chemistry. This compound is also known as EIPA and has a molecular formula of C15H14INO.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(4-iodophenyl)benzamide involves its ability to block the activity of Na+/H+ exchangers. These exchangers are responsible for transporting sodium and hydrogen ions across the cell membrane, which helps regulate intracellular pH and cell volume. EIPA binds to the exchanger protein, preventing it from transporting ions and disrupting the ion balance within the cell.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-ethyl-N-(4-iodophenyl)benzamide include a decrease in intracellular pH, a decrease in cell migration and invasion, and a decrease in cancer cell metastasis. EIPA has also been shown to inhibit the activity of other ion channels, including TRPV1 and TRPV4, which are involved in pain sensation and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-(4-iodophenyl)benzamide in lab experiments is its ability to inhibit the activity of Na+/H+ exchangers, which can provide insight into the role of these exchangers in various cellular processes. However, one limitation is that EIPA can also inhibit the activity of other ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-ethyl-N-(4-iodophenyl)benzamide, including:
1. Investigating the potential of EIPA as a therapeutic agent for cancer treatment.
2. Exploring the role of Na+/H+ exchangers in other cellular processes, such as apoptosis and autophagy.
3. Developing more specific inhibitors of Na+/H+ exchangers to minimize off-target effects.
4. Studying the effect of EIPA on ion channels involved in pain sensation and inflammation, such as TRPV1 and TRPV4.
5. Investigating the potential of EIPA as an analytical tool for measuring intracellular pH and ion concentrations.
In conclusion, 4-ethyl-N-(4-iodophenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ability to inhibit the activity of Na+/H+ exchangers has made it a valuable tool for investigating cellular processes and a potential therapeutic agent for cancer treatment. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 4-ethyl-N-(4-iodophenyl)benzamide involves the reaction between 4-iodoaniline and 4-ethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction produces a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

4-ethyl-N-(4-iodophenyl)benzamide has been used in various scientific research studies, including the investigation of ion channels, cell migration, and cancer metastasis. Research has shown that EIPA can inhibit the activity of Na+/H+ exchangers, which play a crucial role in regulating intracellular pH and cell volume. This inhibition can lead to a decrease in cell migration and invasion, making EIPA a potential therapeutic agent for cancer treatment.